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Introduction

Fertility Awareness-Based Methods (FABMSs) are a collection of practices used to determine the
fertile and infertile phases of a woman's menstrual cycle. Traditionally, these methods have
relied on observing physical signs such as cervical mucus and basal body temperature. The
advent of hormonal monitoring has significantly enhanced the accuracy and reliability of
FABMs. One of the key biomarkers in this advanced approach is Preghanediol-3-Glucuronide
(PdG), the primary urinary metabolite of progesterone.

Progesterone levels rise significantly after ovulation and are crucial for preparing the uterine
lining for implantation and supporting a potential pregnancy. Consequently, the detection of a
sustained rise in urinary PdG provides a non-invasive and reliable confirmation that ovulation
has occurred. This is a critical piece of information for individuals and couples practicing
FABMs for either achieving or avoiding pregnancy. These application notes provide a
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comprehensive overview of the role of PdG testing in fertility awareness, detailed protocols for
its measurement, and quantitative data to support research and development in this field.

Progesterone Metabolism and PdG Production

Progesterone is primarily synthesized in the corpus luteum of the ovary after ovulation. It
undergoes metabolism mainly in the liver, where it is converted to various metabolites. The
major pathway involves the reduction of progesterone to pregnanediol, which is then
conjugated with glucuronic acid to form the water-soluble compound, Pregnanediol-3-
Glucuronide (PdG).[1] PdG is then excreted in the urine. The concentration of PdG in urine
correlates well with serum progesterone levels, providing a reliable, non-invasive window into
progesterone activity.[2]
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Figure 1: Progesterone Metabolism to Urinary PdG.

Quantitative Data on Urinary PdG Levels

Urinary PdG levels fluctuate predictably throughout the menstrual cycle, providing clear
indicators of the different hormonal phases. The following table summarizes typical urinary PdG
concentrations during a normal ovulatory cycle.
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Menstrual Cycle

Typical Urinary

Typical Urinary

Timing PdG Levels PdG Levels (ng/img
Phase o
(ng/mL) Creatinine)
) Day 1 of menses to
Follicular Phase < 5.0[3] 346 - 1719[4]

LH surge

Periovulatory Phase

24-48 hours around

ovulation

Slight increase may
be noted[3]

3-7.5 pg/mL (as per
Mira)[3]

Luteal Phase

From ovulation to next

menses

5.0 - 25.0[3]

3994 - 10860[4]

Confirmation of

Ovulation

Post-ovulation

> 5.0 for 3

consecutive days[4]

Note: PdG levels can vary significantly between individuals. Therefore, establishing a baseline

and observing the pattern of change is often more informative than relying on absolute values

alone.[3]

Accuracy of Fertility Awareness-Based Methods
Incorporating PdG Testing

The inclusion of hormonal monitoring, particularly PdG testing, has been shown to improve the

effectiveness of FABMs for avoiding pregnancy. The table below provides a comparison of the

effectiveness of various FABMSs.
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. Perfect Use (Unintended Typical Use (Unintended
Fertility Awareness-Based

Method Pregnancy Rate per 100 Pregnancy Rate per 100
etho

Women per Year) Women per Year)
Cervical Mucus Method (CMM)

3.0%[5] 23.0%][5]
Only
Sympto-Thermal Method

0.4%]6] 1.8%[7]

(STM™M)

Electronic Hormonal Fertility
Monitor (EHFM) (Detects LH 2.0%[5] 12.0%][5]

and Estrogen)

Marquette Model (MM) with
Monitor (LH & Estrogen) 0% (Monitor Only)[6] 2 - 6.8% (Monitor Only)[6]

and/or Mucus

Methods Incorporating PdG High specificity (100%) for Varies based on the specific

Testing confirming ovulation[8] protocol and user adherence

Note: "Perfect use" refers to the effectiveness when the method is used correctly and
consistently according to instructions. "Typical use" reflects effectiveness among all women
who use the method, including those who use it inconsistently or incorrectly.

Experimental Protocols

Accurate and reliable measurement of urinary PdG is paramount for its application in fertility
awareness. The two most common laboratory methods for quantifying urinary PdG are
Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS).

Protocol 1: Urinary PdG Measurement by Competitive
ELISA

This protocol is a general guideline based on commercially available competitive ELISA kits.

1. Principle: In a competitive ELISA, unlabeled PdG in the urine sample competes with a fixed
amount of enzyme-labeled PdG for a limited number of binding sites on a specific anti-PdG
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antibody. The amount of enzyme-labeled PdG that binds to the antibody is inversely
proportional to the concentration of PdG in the sample.

2. Materials:

» Microtiter plate pre-coated with a secondary antibody (e.g., goat anti-rabbit 1gG)
» PdG standard solutions

e Urinary PdG controls

e Anti-PdG antibody (primary antibody)

e PdG-enzyme conjugate (e.g., PdG-peroxidase)

» Wash buffer concentrate

e Substrate solution (e.g., TMB)

e Stop solution (e.g., 1N HCI)

o Deionized water

e Microplate reader

3. Sample Preparation:

o Collect first-morning urine samples to ensure consistency.

o Centrifuge samples at approximately 800 x g for 10 minutes to remove any particulate
matter.

e Store samples at -20°C if not for immediate use.
e Thaw frozen samples and bring them to room temperature before the assay.

o Dilute urine samples in the provided assay buffer. The dilution factor will need to be
optimized but typically ranges from 1:50 to 1:200.
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. Assay Procedure:
Prepare all reagents, standards, and samples as per the kit instructions.
Add 50 pL of standard, control, or diluted sample to the appropriate wells.
Add 25 pL of the PdG-enzyme conjugate to each well.
Add 25 pL of the anti-PdG antibody to each well.

Incubate the plate for a specified time (e.g., 2 hours) at room temperature, usually with
gentle shaking.

Wash the plate multiple times (e.g., 4 times) with 300 pL of wash buffer per well.

Add 100 pL of the substrate solution to each well and incubate for a specified time (e.g., 30
minutes) at room temperature, protected from light.

Add 50 pL of the stop solution to each well to terminate the reaction.

Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader
within 15 minutes of adding the stop solution.

. Data Analysis:
Calculate the average absorbance for each set of standards, controls, and samples.

Generate a standard curve by plotting the absorbance of the standards against their known
concentrations.

Determine the concentration of PdG in the samples by interpolating their absorbance values
from the standard curve.

Multiply the calculated concentration by the dilution factor to obtain the final PdG
concentration in the original urine sample.

It is recommended to normalize the PdG concentration to creatinine levels to account for
variations in urine dilution.
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Figure 2: Competitive ELISA Workflow for Urinary PdG.
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Protocol 2: Urinary PdG Measurement by LC-MS/MS

This protocol provides a general framework for the quantitative analysis of urinary PdG using
LC-MS/MS.

1. Principle: Liquid chromatography (LC) separates the components of the urine sample, and
tandem mass spectrometry (MS/MS) provides highly specific and sensitive detection and
quantification of the target analyte, PdG.

2. Materials:

 Liquid chromatography system coupled to a tandem mass spectrometer
e Appropriate LC column (e.g., C18)

e PdG analytical standard

» Stable isotope-labeled internal standard (e.g., d4-PdG)

e Methanol, acetonitrile, formic acid (LC-MS grade)

o Deionized water

o Autosampler vials

3. Sample Preparation:

e Thaw frozen urine samples and vortex to ensure homogeneity.

e In an autosampler vial, combine a small volume of the urine sample (e.g., 10 pL) with a
larger volume of a solution containing the internal standard in a mixture of organic solvent
and water (e.g., 990 pL of 50% methanol in water). This results in a significant dilution (e.g.,
1:100).[9]

o Vortex the mixture thoroughly.
4. LC-MS/MS Analysis:

e LC Conditions:
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o Column: e.g., C18 column (e.g., 3.0 x 100 mm, 1.7 pm)

o Mobile Phase A: 0.1% formic acid in water

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up
to a high percentage to elute the analyte, and then return to the initial conditions for
equilibration.

o Flow Rate: e.g., 0.5 mL/min

o Column Temperature: e.g., 50°C

MS/MS Conditions:

o lonization Mode: Electrospray ionization (ESI), typically in negative mode.

o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for both PdG and the
internal standard need to be optimized.

. Data Analysis:

Integrate the peak areas for the MRM transitions of PdG and the internal standard.

Calculate the peak area ratio of PdG to the internal standard.

Generate a calibration curve by plotting the peak area ratios of the standards against their
known concentrations.

Determine the concentration of PdG in the samples from the calibration curve.

Multiply by the dilution factor to obtain the final concentration.

Normalize to creatinine concentration.
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Hormonal Regulation of the Menstrual Cycle

The fluctuations in PdG are a direct result of the complex interplay of hormones governed by
the Hypothalamic-Pituitary-Ovarian (HPO) axis. Understanding this signaling pathway is
essential for interpreting PdG test results in the context of fertility.
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Figure 3: Hormonal Feedback Loops of the HPO Axis.

During the follicular phase, Follicle-Stimulating Hormone (FSH) stimulates follicular growth in
the ovary, leading to a rise in estrogen. High levels of estrogen eventually trigger a surge in
Luteinizing Hormone (LH), which induces ovulation.[10] Following ovulation, the ruptured
follicle develops into the corpus luteum, which begins to produce large amounts of
progesterone.[11] This rise in progesterone (and consequently urinary PdG) is the hallmark of
the luteal phase and serves to confirm that ovulation has occurred. Progesterone, in turn,
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exerts negative feedback on the hypothalamus and pituitary, suppressing the release of GnRH,
FSH, and LH, thus preventing the development of new follicles.[12]

Conclusion

The integration of urinary pregnanediol testing into fertility awareness methods represents a
significant advancement in reproductive health monitoring. For researchers, scientists, and
drug development professionals, understanding the underlying physiology, quantitative
aspects, and analytical methodologies of PAG measurement is crucial. The protocols and data
presented here provide a foundational resource for the application of PdG testing in clinical
research, the development of new fertility monitoring technologies, and the broader study of
female reproductive endocrinology. The non-invasive nature and high specificity of urinary PdG
testing make it an invaluable tool for confirming ovulation and assessing luteal phase health,
thereby empowering individuals with more precise and reliable information about their fertility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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